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Compound of Interest

Compound Name: Psb-KD107

Cat. No.: B10794380

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting experiments
with Psb-KD107, a potent and selective agonist for the G protein-coupled receptor 18
(GPR18). This guide is intended to facilitate the study of Psh-KD107's mechanism of action
and its effects on various signaling pathways.

Introduction

Psb-KD107 is a first-in-class, non-lipid-like agonist of the orphan G protein-coupled receptor
GPR18.[1] It has demonstrated significant potency and efficacy in a variety of functional
assays, making it a valuable tool for investigating the physiological and pathological roles of
GPR18. This guide outlines key in vitro experiments to characterize the pharmacological
properties of Psh-KD107, including its effects on vascular tone and downstream cellular
signaling pathways.

Data Presentation

The following tables summarize the quantitative data for Psh-KD107 in key functional assays.

Table 1: Potency and Efficacy of Psh-KD107 in Functional Assays
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Table 2: Effect of GPR18 Antagonist (PSB-CB-92) on Psb-KD107-induced Vasorelaxation

Condition Parameter Value Reference
Psb-KD107 alone pIC50 5.22 £ 0.020
Psb-KD107 + 10 pM
pIC50 4.884 + 0.020
PSB-CB-92
Psb-KD107 + 20 uM
pIC50 4,735 £ 0.023

PSB-CB-92

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways activated by Psh-KD107 and the
general workflows for the described experimental protocols.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://probechem.com/products_PSB-KD107.html
https://www.caymanchem.com/product/31393/psb-kd107
https://www.fishersci.com/shop/products/exp-gpr18-chok1-arr-2-plate/502000795
https://probechem.com/products_PSB-KD107.html
https://www.benchchem.com/product/b10794380?utm_src=pdf-body
https://www.benchchem.com/product/b10794380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10794380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Membrane

G Protein
(Gilo)

activates

inhibits

binds

Psb-KD107 GPR18 e
Adenylyl
\ Cyclase

activates

Cytosol

ERK1/2

activates

T
1
1
1
1
1
|
conversion .%' eNOS produces > NO
1
1
1
1
1
1
1
1

CAMP activates > PKA

- ATP

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10794380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Vasorelaxation Assay cAMP Assay B-Arrestin Recruitment Assay
Isolate Rat Culture GPR18- Plate PathHunter
Thoracic Aorta expressing Cells GPR18 Cells
Prepare Stimulate with
Aortic Rings Forskolin Add Psb-KD107
Pre-contract with Treat with Incubate
Phenylephrine Psb-KD107
Cumulative Addition Detect cAMP Detect Luminescent

of Psh-KD107 (HTRF) Signal

'

Measure Isometric
Tension

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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